N-(2-Pyridin-4-yl-ethyl)-acetamide
Overview
Description
N-(2-Pyridin-4-yl-ethyl)-acetamide, also known as PEAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a derivative of acetamide and is synthesized by reacting 2-bromoethyl pyridine with acetamide.
Scientific Research Applications
Antiallergic Applications
N-(2-Pyridin-4-yl-ethyl)-acetamide and its derivatives have been studied for their potential as antiallergic agents. A series of compounds were synthesized, and one particular compound, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide, was found to be significantly more potent than astemizole, a known antihistamine, in inhibiting histamine release and interleukin production in guinea pig cells. This suggests potential applications in treating allergic reactions (Menciu et al., 1999).
Memory Enhancement
Compounds derived from N-(2-Pyridin-4-yl-ethyl)-acetamide have been evaluated for their ability to enhance memory. The synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridin-2-yl)ethoxy] acetamide, a derivative, showed positive effects on memory in mice, indicating potential for cognitive enhancement applications (Li Ming-zhu, 2008).
Antiproliferative Activity
New functionalized pyridine linked thiazole derivatives of N-(2-Pyridin-4-yl-ethyl)-acetamide have shown promising antiproliferative activity against various cancer cell lines. This suggests potential applications in cancer research and treatment (Alqahtani et al., 2020).
Insecticidal Properties
Some derivatives of N-(2-Pyridin-4-yl-ethyl)-acetamide have been evaluated for their insecticidal properties. These compounds exhibited potential as insecticides against the cotton leafworm, Spodoptera littoralis, indicating applications in agricultural pest control (Fadda et al., 2017).
properties
IUPAC Name |
N-(2-pyridin-4-ylethyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-8(12)11-7-4-9-2-5-10-6-3-9/h2-3,5-6H,4,7H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRBTKQGLYOOKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=CC=NC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10292095 |
Source
|
| Record name | N-(2-Pyridin-4-yl-ethyl)-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10292095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70922-39-3 |
Source
|
| Record name | N-[2-(4-Pyridinyl)ethyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=70922-39-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 80330 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070922393 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC80330 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80330 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(2-Pyridin-4-yl-ethyl)-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10292095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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